Cas no 101252-25-9 (2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID)

• Product Name: 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID
• CAS No: 101252-25-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 3049200
• PubChem ID: 4250253
• Update Time: 2025-07-02

2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID
• DTXSID101347826
• AKOS022638675
• 2-amino-2-(4-hydroxycyclohexyl)aceticAcid
• IMYYCZADDHYKLF-UHFFFAOYSA-N
• amino(4-hydroxycyclohexyl)acetic acid
• 101252-25-9
• CS-0365026
• AB89060
• 209460-85-5
• SCHEMBL650638

• MDL： MFCD03931544
• Inchi： 1S/C8H15NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h5-7,10H,1-4,9H2,(H,11,12)
• InChI Key： IMYYCZADDHYKLF-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID

Recent Advances in the Study of 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID (CAS: 101252-25-9)

The compound 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID (CAS: 101252-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and amino acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation of a precursor compound. This method not only improved the scalability of production but also reduced the environmental impact compared to traditional synthetic pathways.

Pharmacological investigations have revealed that this compound exhibits interesting biological activities. Research conducted at the University of Tokyo in 2024 showed that 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID can modulate certain metabolic pathways in mammalian cells, particularly those related to glucose metabolism. These findings suggest potential applications in metabolic disorder therapeutics, though further in vivo studies are needed to validate these effects.

In drug discovery, this molecule has emerged as a valuable scaffold for the development of novel therapeutic agents. Several pharmaceutical companies have patented derivatives of 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID for potential use as kinase inhibitors and GPCR modulators. The structural flexibility of this compound allows for diverse modifications while maintaining favorable pharmacokinetic properties.

Recent computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations published in early 2024 suggest that the hydroxyl and amino groups play crucial roles in target binding, particularly with enzymes involved in neurotransmitter synthesis. These computational predictions are currently being validated through experimental studies.

The safety profile of 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID has also been investigated. Preliminary toxicology studies indicate good tolerability in animal models, with no significant adverse effects observed at therapeutic doses. However, comprehensive safety assessments including long-term toxicity studies are still ongoing.

Looking forward, researchers anticipate that 2-AMINO-2-(4-HYDROXYCYCLOHEXYL)ACETIC ACID and its derivatives may find applications beyond pharmaceuticals. There is growing interest in its potential use in agrochemicals and as a chiral auxiliary in asymmetric synthesis. The versatility of this molecule continues to inspire new research directions across multiple disciplines of chemical biology.